Cas no 1339781-51-9 ((4-Chloro-3-methylbutyl)cyclohexane)

• Product Name: (4-Chloro-3-methylbutyl)cyclohexane
• CAS No: 1339781-51-9
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5282504
• PubChem ID: 64664624
• Update Time: 2025-09-28

(4-Chloro-3-methylbutyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylbutyl)cyclohexane
• EN300-674772
• 1339781-51-9
• (4-Chloro-3-methylbutyl)cyclohexane

• Inchi： 1S/C11H21Cl/c1-10(9-12)7-8-11-5-3-2-4-6-11/h10-11H,2-9H2,1H3
• InChI Key： WWIDCQSMSXQDKI-UHFFFAOYSA-N
• SMILES： C1(CCC(C)CCl)CCCCC1

Computed Properties

• Exact Mass: 188.1331784g/mol
• Monoisotopic Mass: 188.1331784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 246.5±9.0 °C(Predicted)

Additional information on (4-Chloro-3-methylbutyl)cyclohexane

Professional Introduction to (4-Chloro-3-methylbutyl)cyclohexane (CAS No. 1339781-51-9)

(4-Chloro-3-methylbutyl)cyclohexane, identified by the Chemical Abstracts Service Number (CAS No.) 1339781-51-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural and chemical properties that make it valuable in various synthetic applications.

The molecular structure of (4-Chloro-3-methylbutyl)cyclohexane consists of a cyclohexane ring substituted with a (4-chloro-3-methylbutyl) group. This arrangement imparts distinct reactivity and functionality, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both a chlorine atom and a methyl group on the butyl chain enhances its utility in pharmaceutical and agrochemical applications.

In recent years, there has been growing interest in the use of cyclohexane derivatives like (4-Chloro-3-methylbutyl)cyclohexane in drug development. The compound's ability to serve as a building block for more intricate structures has been leveraged in the design of novel therapeutic agents. For instance, researchers have explored its potential in synthesizing compounds with anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of (4-Chloro-3-methylbutyl)cyclohexane is its role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. The chlorine substituent on the molecule allows for easy participation in nucleophilic aromatic substitution (SNAr) reactions, while the butyl group provides a handle for further functionalization via Grignard reactions or other organometallic transformations. These properties have made it a preferred choice for chemists working on complex molecular architectures.

Recent studies have highlighted the compound's utility in the synthesis of biologically active molecules. For example, researchers have utilized (4-Chloro-3-methylbutyl)cyclohexane as an intermediate in the preparation of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The ability to introduce this compound into a molecular framework allows for fine-tuning of pharmacokinetic properties, enhancing drug efficacy and reducing side effects.

The pharmaceutical industry has also shown interest in using cyclohexane derivatives for their potential as ligands in enzyme inhibition studies. The structural flexibility of compounds like (4-Chloro-3-methylbutyl)cyclohexane allows them to interact with biological targets in multiple ways, providing opportunities for designing drugs with high specificity and potency. This has led to several innovative approaches in rational drug design, where such intermediates play a pivotal role.

In addition to pharmaceutical applications, (4-Chloro-3-methylbutyl)cyclohexane has found utility in agrochemical research. Its structural features make it suitable for synthesizing compounds that exhibit herbicidal or pesticidal activity. By modifying its molecular structure, chemists can develop derivatives that target specific pests or weeds while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of complex molecules often requires multiple steps, and intermediates like (4-Chloro-3-methylbutyl)cyclohexane are indispensable in this process. Their ability to undergo selective reactions while preserving key functional groups makes them invaluable tools in synthetic organic chemistry. Advanced techniques such as flow chemistry and microwave-assisted synthesis have further enhanced their utility by improving reaction efficiency and yields.

The future prospects of (4-Chloro-3-methylbutyl)cyclohexane are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions deepens, so does the potential for this compound to contribute to groundbreaking discoveries in medicine and agriculture. Its versatility and reactivity ensure that it will remain a cornerstone of synthetic chemistry for years to come.